Cas no 1421458-92-5 (2-(phenylformamido)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide)

• Product Name: 2-(phenylformamido)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide
• CAS No: 1421458-92-5
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 6537547
• PubChem ID: 71794711
• Update Time: 2025-10-28

2-(phenylformamido)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(phenylformamido)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide
• F6254-0011
• VU0541677-1
• N-(2-((6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)amino)-2-oxoethyl)benzamide
• AKOS024268407
• N-[2-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-ylamino)-2-oxoethyl]benzamide
• 1421458-92-5

• Inchi： 1S/C15H15N3O3S/c19-13(8-16-14(20)10-4-2-1-3-5-10)18-15-17-11-6-7-21-9-12(11)22-15/h1-5H,6-9H2,(H,16,20)(H,17,18,19)
• InChI Key： LYFZSCMZVLINIM-UHFFFAOYSA-N
• SMILES： S1C(NC(CNC(C2C=CC=CC=2)=O)=O)=NC2=C1COCC2

Computed Properties

• Exact Mass: 317.08341252g/mol
• Monoisotopic Mass: 317.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(phenylformamido)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide

Professional Introduction to Compound with CAS No. 1421458-92-5 and Product Name: 2-(phenylformamido)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide

Compound with the CAS number 1421458-92-5 and the product name 2-(phenylformamido)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a phenylformamido group and a pyrano[4,3-d]thiazole core, which are known for their diverse biological activities. The combination of these structural elements suggests a multifaceted pharmacological profile that has been the subject of extensive research.

The phenylformamido moiety is a well-studied pharmacophore in drug discovery, often contributing to the binding affinity and selectivity of small molecule inhibitors. Its presence in this compound hints at potential interactions with biological targets such as enzymes and receptors. Meanwhile, the pyrano[4,3-d]thiazole scaffold is recognized for its role in various therapeutic areas, including anti-inflammatory and anticancer applications. The integration of these two functional groups into a single molecule opens up possibilities for designing novel therapeutic agents with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been instrumental in understanding how 2-(phenylformamido)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide interacts with its intended targets. These studies have revealed promising binding affinities for various biological receptors, suggesting potential therapeutic applications. For instance, the compound has shown inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis has been crucial in achieving the desired molecular architecture. Researchers have also explored different synthetic pathways to optimize the production process and minimize byproduct formation. These efforts have led to improved synthetic methodologies that are scalable for industrial production.

In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. The structural features of 2-(phenylformamido)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide make it a promising candidate for further investigation. Preclinical studies have begun to explore its potential in treating various diseases by modulating key biological pathways. The compound's ability to interact with multiple targets suggests that it may have therapeutic benefits across different medical conditions.

The role of bioinformatics in drug discovery cannot be overstated. By leveraging large datasets and machine learning algorithms, researchers can identify potential lead compounds more efficiently. 2-(phenylformamido)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide has been identified as a hit compound through high-throughput screening (HTS) campaigns targeting specific disease-related proteins. This approach has accelerated the drug discovery process by narrowing down candidates that warrant further exploration.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for clinical use. Studies have focused on its solubility, stability, and metabolic pathways to predict its behavior in vivo. These findings are critical for optimizing dosing regimens and minimizing potential adverse effects. Additionally, formulation studies are being conducted to enhance the bioavailability of the compound through novel delivery systems.

The impact of this research extends beyond academic circles. Pharmaceutical companies are increasingly investing in innovative compounds like 2-(phenylformamido)-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide to address unmet medical needs. Collaborative efforts between academia and industry are fostering the development of next-generation therapeutics with improved efficacy and safety profiles. This compound exemplifies how interdisciplinary research can lead to breakthroughs that benefit patients worldwide.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with precision at the molecular level. The case of 1421458-92-5 highlights the importance of integrating structural biology insights into drug design strategies. By capitalizing on known pharmacophores and exploring novel scaffolds like pyrano[4,3-d]thiazole derivatives, 2-(phenylformamido)-N-{4H...